3-Piperidino-2-pentene
Description
3-Piperidino-2-pentene is a nitrogen-containing organic compound characterized by a piperidine ring (a six-membered amine heterocycle) attached to a pentene chain at the 3-position. This structure confers unique physicochemical properties, making it a candidate for applications in medicinal chemistry, catalysis, and synthetic intermediates. For instance, piperidine-containing compounds are frequently explored for their bioactivity, including enzyme inhibition and receptor modulation .
Properties
CAS No. |
21086-43-1 |
|---|---|
Molecular Formula |
C10H19N |
Molecular Weight |
153.26 g/mol |
IUPAC Name |
1-[(E)-pent-2-en-3-yl]piperidine |
InChI |
InChI=1S/C10H19N/c1-3-10(4-2)11-8-6-5-7-9-11/h3H,4-9H2,1-2H3/b10-3+ |
InChI Key |
CGFVAIHRGVVSOS-XCVCLJGOSA-N |
Isomeric SMILES |
CC/C(=C\C)/N1CCCCC1 |
Canonical SMILES |
CCC(=CC)N1CCCCC1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-Piperidino-2-pentene can be achieved through several methods. One common approach involves the reaction of piperidine with 2-pentene under specific conditions to form the desired product . The reaction typically requires a catalyst and controlled temperature to ensure the formation of the compound.
Industrial Production Methods: Industrial production of 3-Piperidino-2-pentene often involves large-scale chemical reactions using optimized conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques are common in industrial settings to produce high-quality 3-Piperidino-2-pentene .
Chemical Reactions Analysis
Types of Reactions: 3-Piperidino-2-pentene undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxides.
Reduction: Reduction reactions can convert 3-Piperidino-2-pentene into its reduced forms.
Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.
Substitution: Reagents like halogens and alkylating agents are commonly employed.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives .
Scientific Research Applications
Chemistry: 3-Piperidino-2-pentene is used as a building block in organic synthesis. It serves as a precursor for the synthesis of more complex molecules and is involved in various chemical transformations .
Biology and Medicine: In biological research, 3-Piperidino-2-pentene is studied for its potential pharmacological properties. It is investigated for its role in drug design and development, particularly in the synthesis of piperidine-based pharmaceuticals .
Industry: The compound finds applications in the chemical industry as an intermediate in the production of agrochemicals, dyes, and other industrial chemicals .
Mechanism of Action
The mechanism of action of 3-Piperidino-2-pentene involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
3-(Naphthalen-2-yl)-1-(pyridin-2-yl)prop-2-en-1-one
- Structure: Features a pyridine ring and naphthalene group conjugated to an enone system.
- Synthesis : Prepared via Fe₂O₃@SiO₂/In₂O₃-catalyzed condensation, achieving higher yields (85–92%) compared to conventional methods (60–70%) .
- Key Difference: The presence of aromatic systems (naphthalene, pyridine) enhances π-π stacking interactions, which are absent in 3-Piperidino-2-pentene. This likely increases stability but reduces solubility in nonpolar solvents.
2-Piperidinecarboxylic Acid
- Structure : Piperidine ring substituted with a carboxylic acid group.
- Properties: Polar functional group improves water solubility (logP ≈ -0.5) compared to 3-Piperidino-2-pentene (estimated logP ~2.5 due to the hydrophobic pentene chain) .
Piperidine-Constrained Phenethylamines
- Structure : Piperidine fused to phenethylamine scaffolds.
- Bioactivity : Acts as potent dipeptidyl peptidase IV (DPP-IV) inhibitors (IC₅₀ < 10 nM) due to conformational restriction .
- Comparison: 3-Piperidino-2-pentene’s unsaturated chain may offer flexibility for targeting different enzymes or receptors, but its bioactivity remains unexplored in the provided evidence.
Physicochemical Properties
| Compound | Molecular Weight (g/mol) | logP | Solubility |
|---|---|---|---|
| 3-Piperidino-2-pentene | ~153.2 | ~2.5 | Low in water |
| 2-Piperidinecarboxylic acid | 143.2 | -0.5 | High in water |
| 3-(Naphthalen-2-yl)-... | 299.3 | 3.8 | Soluble in DCM |
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